Cas no 24765-55-7 (2-Ethyl-2-isopropyl-propane-1,3-diol)

• Product Name: 2-Ethyl-2-isopropyl-propane-1,3-diol
• CAS No: 24765-55-7
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 2933172
• Update Time: 2023-08-10

2-Ethyl-2-isopropyl-propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-isopropyl-propane-1,3-diol
• 2-Ethyl-2-isopropyl-propane-1,3-diol

• Inchi： 1S/C8H18O2/c1-4-8(5-9,6-10)7(2)3/h7,9-10H,4-6H2,1-3H3
• InChI Key： NCTPQXCGJHWDQF-UHFFFAOYSA-N
• SMILES： OCC(CO)(CC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.3
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5